N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide

• Molecular Formula: C19H15BrN2O2
• Molecular Weight: 383.2 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-5-bromonaphthalene-1-carboxamide
• InChI: InChI=1S/C19H15BrN2O2/c1-12(23)21-13-8-10-14(11-9-13)22-19(24)17-6-2-5-16-15(17)4-3-7-18(16)20/h2-11H,1H3,(H,21,23)(H,22,24)
• InChI Key: JROMFGMUWRARPV-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC3=C2C=CC=C3Br

Description

N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide, commonly known as 5-Br-PAQ, is a chemical compound that has gained attention in scientific research due to its unique properties. This compound is a potent inhibitor of the protein kinase C (PKC) family, which plays a crucial role in various cellular processes, including signal transduction, cell proliferation, and apoptosis.

Mechanism of Action

5-Br-PAQ inhibits N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide activity by binding to the regulatory domain of the enzyme, which prevents its activation by diacylglycerol (DAG) and calcium ions. This inhibition leads to the suppression of downstream signaling pathways that are activated by N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide, including the mitogen-activated protein kinase (MAPK) pathway and the nuclear factor-kappa B (NF-κB) pathway.
Biochemical and Physiological Effects:
The inhibition of N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide activity by 5-Br-PAQ has several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, suppress inflammation, and reduce oxidative stress. Additionally, 5-Br-PAQ has been shown to improve insulin sensitivity and glucose metabolism in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Br-PAQ in lab experiments is its specificity for N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide inhibition. This specificity allows researchers to study the downstream effects of N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide inhibition without interfering with other signaling pathways. However, one of the limitations of using 5-Br-PAQ is its low solubility in water, which can make it challenging to use in some experiments.

Future Directions

There are several future directions for the study of 5-Br-PAQ. One area of research is the development of more potent and selective N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide inhibitors based on the structure of 5-Br-PAQ. Additionally, the use of 5-Br-PAQ in combination with other drugs for the treatment of cancer and other diseases is an area of active research. Finally, the study of the downstream effects of N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide inhibition by 5-Br-PAQ in different cell types and disease models could lead to the identification of new therapeutic targets.
Conclusion:
In conclusion, 5-Br-PAQ is a potent inhibitor of N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide activity that has gained attention in scientific research due to its unique properties. Its specificity for N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide inhibition makes it a valuable tool for the study of N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide signaling pathways and their downstream effects. The development of more potent and selective N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide inhibitors based on the structure of 5-Br-PAQ and the study of its downstream effects in different disease models are areas of active research.

Synthesis Methods

The synthesis of 5-Br-PAQ involves the reaction of 5-bromo-1-naphthoic acid with acetic anhydride and aniline in the presence of a catalyst. The resulting compound is purified through recrystallization and characterized using various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS).

Scientific Research Applications

5-Br-PAQ has been extensively studied in scientific research due to its potent inhibitory effect on N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide activity. N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide is a family of serine/threonine kinases that regulate various cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of N-[4-(acetylamino)phenyl]-5-bromo-1-naphthamide activity has been implicated in several diseases, including cancer, cardiovascular diseases, and neurological disorders.